![molecular formula C23H19N3O6 B4703445 2-cyano-N-(3-ethoxyphenyl)-3-[5-(2-methoxy-4-nitrophenyl)-2-furyl]acrylamide](/img/structure/B4703445.png)
2-cyano-N-(3-ethoxyphenyl)-3-[5-(2-methoxy-4-nitrophenyl)-2-furyl]acrylamide
Overview
Description
2-cyano-N-(3-ethoxyphenyl)-3-[5-(2-methoxy-4-nitrophenyl)-2-furyl]acrylamide is a chemical compound that has been extensively researched due to its potential applications in various scientific fields. This compound is commonly referred to as CENPF and has been found to exhibit significant biochemical and physiological effects.
Scientific Research Applications
CENPF has been extensively researched due to its potential applications in various scientific fields. It has been found to exhibit anticancer properties and has been studied for its potential use in cancer treatment. CENPF has also been found to exhibit anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases. Additionally, CENPF has been studied for its potential use in treating neurological disorders, such as Alzheimer's disease.
Mechanism of Action
The mechanism of action of CENPF is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. CENPF has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
CENPF has been found to exhibit significant biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce inflammation in the body. Additionally, CENPF has been found to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using CENPF in lab experiments is that it exhibits significant anticancer and anti-inflammatory properties. Additionally, CENPF has been found to be relatively safe for use in animal models. However, one limitation of using CENPF in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in scientific research.
Future Directions
There are several future directions for research on CENPF. One direction is to further investigate its mechanism of action in order to optimize its use in scientific research. Additionally, further research is needed to determine the potential side effects of CENPF and to optimize its dosage for use in humans. Finally, CENPF could be studied for its potential use in treating other diseases, such as autoimmune disorders and cardiovascular disease.
Conclusion:
In conclusion, CENPF is a chemical compound that has been extensively researched due to its potential applications in various scientific fields. It exhibits significant anticancer and anti-inflammatory properties and has been found to improve cognitive function in animal models of Alzheimer's disease. However, its mechanism of action is not fully understood, which makes it difficult to optimize its use in scientific research. Future research on CENPF could lead to the development of new treatments for cancer, inflammatory diseases, and neurological disorders.
properties
IUPAC Name |
(Z)-2-cyano-N-(3-ethoxyphenyl)-3-[5-(2-methoxy-4-nitrophenyl)furan-2-yl]prop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O6/c1-3-31-18-6-4-5-16(12-18)25-23(27)15(14-24)11-19-8-10-21(32-19)20-9-7-17(26(28)29)13-22(20)30-2/h4-13H,3H2,1-2H3,(H,25,27)/b15-11- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNWGFIGHJFSCCV-PTNGSMBKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)NC(=O)C(=CC2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])OC)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=CC(=C1)NC(=O)/C(=C\C2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])OC)/C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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